Cas no 1000566-17-5 (4-Chloro-3,5-difluorophenylacetic acid)

• Product Name: 4-Chloro-3,5-difluorophenylacetic acid
• CAS No: 1000566-17-5
• MF: C₈H₅ClF₂O₂
• MW: 206.573908567429
• CID: 4558451
• Update Time: 2023-08-09

4-Chloro-3,5-difluorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3,5-difluorophenylacetic acid
• 2-(4-Chloro-3,5-difluorophenyl)acetic acid

• Inchi： 1S/C8H5ClF2O2/c9-8-5(10)1-4(2-6(8)11)3-7(12)13/h1-2H,3H2,(H,12,13)
• InChI Key： DSNDWLRWEGZWDG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1F)CC(=O)O)F

Computed Properties

• Exact Mass: 205.9946134 g/mol
• Monoisotopic Mass: 205.9946134 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3
• Molecular Weight: 206.57